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Compound of Interest

Compound Name: Phytoene

Cat. No.: B131915 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core phytoene
biosynthesis pathway, a critical route for the production of carotenoids in plants and

microorganisms. This document details the key intermediates, the enzymes that catalyze their

transformations, and the intricate mechanisms that govern this vital metabolic process. The

information presented herein is intended to serve as a valuable resource for researchers and

professionals involved in the study of carotenoid biosynthesis and its potential applications in

drug development and biotechnology.

Introduction to the Phytoene Biosynthesis Pathway
The phytoene biosynthesis pathway is the foundational metabolic route for the synthesis of all

carotenoids. These lipophilic isoprenoid pigments play essential roles in photosynthesis,

photoprotection, and as precursors to signaling molecules and hormones. The pathway

commences with the head-to-head condensation of two molecules of geranylgeranyl

diphosphate (GGPP) to form the first C40 carotenoid, 15-cis-phytoene. A series of

desaturation and isomerization reactions then convert phytoene into the red-colored lycopene,

which serves as a crucial branch-point intermediate for the synthesis of a diverse array of cyclic

and acyclic carotenoids.
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The core of the phytoene biosynthesis pathway involves a sequential series of enzymatic

reactions that progressively modify the phytoene backbone. The primary intermediates and the

enzymes that catalyze their conversion are outlined below.

Intermediate Enzyme
Enzyme Commission (EC)
Number

Geranylgeranyl diphosphate

(GGPP)
Phytoene Synthase (PSY) 2.5.1.32

15-cis-Phytoene Phytoene Desaturase (PDS) 1.3.5.5

9,15,9'-tri-cis-ζ-Carotene ζ-Carotene Desaturase (ZDS) 1.3.5.6

7,9,9'-tri-cis-Neurosporene &

7,9,7',9'-tetra-cis-Lycopene

(Prolycopene)

Carotenoid Isomerase

(CRTISO)
5.2.1.13

all-trans-Lycopene
Lycopene β-cyclase (LCYB) &

Lycopene ε-cyclase (LCYE)
5.5.1.19 & 5.5.1.18

Quantitative Data on Enzyme Kinetics
Understanding the kinetic properties of the enzymes in the phytoene biosynthesis pathway is

crucial for modeling metabolic flux and for targeted genetic engineering. The following table

summarizes available kinetic data for key enzymes in the pathway.
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Enzyme Organism Substrate Km (µM) Vmax Reference

Phytoene

Desaturase

(PDS)

Oryza sativa Phytoene 53.9 ± 18.1

46.3 ± 10.7

pmol min-1

µg-1

[1]

Phytoene

Desaturase

(PDS)

Oryza sativa Phytofluene 66.8 ± 20.7

48.4 ± 10.3

pmol min-1

µg-1

[1]

ζ-Carotene

Desaturase

(ZDS)

Anabaena sp.

PCC 7120
ζ-Carotene 10 Not Reported [2]

ζ-Carotene

Desaturase

(ZDS)

Anabaena sp.

PCC 7120

Neurosporen

e
10 Not Reported [2]

Note: Kinetic data for phytoene synthase and lycopene cyclases are not readily available in

the literature, highlighting an area for future research.

Signaling Pathways and Experimental Workflows
Phytoene Biosynthesis Pathway
The synthesis of various carotenoids from GGPP is a multi-step process involving several key

enzymes. The pathway can be visualized as a linear progression with a crucial branching point

at lycopene.
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Geranylgeranyl diphosphate (GGPP) 15-cis-Phytoene Phytoene Synthase (PSY) 9,15-di-cis-Phytofluene Phytoene Desaturase (PDS) 9,15,9'-tri-cis-ζ-Carotene Phytoene Desaturase (PDS) 7,9,9'-tri-cis-Neurosporene ζ-Carotene Desaturase (ZDS) 7,9,7',9'-tetra-cis-Lycopene (Prolycopene) ζ-Carotene Desaturase (ZDS) all-trans-Lycopene Carotenoid Isomerase (CRTISO) 

α-Carotene

 Lycopene ε-cyclase (LCYE)
+ Lycopene β-cyclase (LCYB) 

β-Carotene Lycopene β-cyclase (LCYB) 
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Enzyme and Substrate Preparation

Enzyme Assay

Product Analysis

Recombinant PSY Expression
(e.g., in E. coli)

PSY Purification
(e.g., IMAC)

Incubate Purified PSY with GGPP
(in appropriate buffer with Mn2+)

Prepare GGPP Substrate
(radiolabeled or unlabeled)

Stop Reaction
(e.g., addition of organic solvent)

Extract Phytoene
(e.g., with hexane or chloroform/methanol)

Analyze Phytoene
(e.g., HPLC, TLC, Scintillation Counting)

Quantify Phytoene Production
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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